![molecular formula C10H14N4O2 B252243 N-[3-(acetylamino)propyl]pyrazine-2-carboxamide](/img/structure/B252243.png)
N-[3-(acetylamino)propyl]pyrazine-2-carboxamide
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Overview
Description
N-[3-(acetylamino)propyl]pyrazine-2-carboxamide, also known as AP-2, is a small molecule that has gained attention in the scientific community due to its potential applications in research. AP-2 is a synthetic compound that has been found to have promising effects in various biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. Specifically, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a type of inflammatory mediator. This compound has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in regulating the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects. In addition to its anti-inflammatory effects, this compound has been found to have antioxidant effects and has been studied for its potential in protecting against oxidative stress. This compound has also been found to have effects on the immune system, specifically on the activity of T cells and natural killer cells. Additionally, this compound has been studied for its potential in regulating blood glucose levels and improving insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(acetylamino)propyl]pyrazine-2-carboxamide in lab experiments is its specificity. This compound has been found to selectively inhibit the activity of certain enzymes and signaling pathways, which makes it a valuable tool for studying these processes. Additionally, this compound is a small molecule that can easily penetrate cell membranes, which makes it useful for studying intracellular processes. However, there are also limitations to using this compound in lab experiments. One limitation is that this compound is a synthetic compound that may not accurately reflect the activity of natural compounds. Additionally, the synthesis of this compound is a complex process that requires expertise in organic chemistry.
Future Directions
There are many future directions for research on N-[3-(acetylamino)propyl]pyrazine-2-carboxamide. One area of interest is in the study of its potential in treating cancer. Further research is needed to determine the mechanisms by which this compound inhibits the growth of cancer cells and to identify the types of cancer that are most responsive to this compound treatment. Additionally, further research is needed to determine the safety and efficacy of this compound in humans. Another area of interest is in the study of this compound's potential in treating neurological disorders. Further research is needed to determine the effects of this compound on neuronal function and to identify the types of neurological disorders that are most responsive to this compound treatment. Finally, there is a need for further research on the synthesis and purification of this compound, as well as on the development of more efficient synthesis methods.
Synthesis Methods
The synthesis method for N-[3-(acetylamino)propyl]pyrazine-2-carboxamide involves a series of chemical reactions that start with the compound 2-chloropyrazine. This compound is reacted with 3-aminopropylamine to produce the intermediate product 3-(pyrazin-2-ylamino)propylamine. This intermediate is then reacted with acetic anhydride to produce the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been found to have various applications in scientific research. One of the most promising applications is in the study of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have anti-inflammatory effects and has been studied for its potential in treating inflammatory diseases such as arthritis. This compound has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C10H14N4O2 |
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Molecular Weight |
222.24 g/mol |
IUPAC Name |
N-(3-acetamidopropyl)pyrazine-2-carboxamide |
InChI |
InChI=1S/C10H14N4O2/c1-8(15)12-3-2-4-14-10(16)9-7-11-5-6-13-9/h5-7H,2-4H2,1H3,(H,12,15)(H,14,16) |
InChI Key |
RCASNVOGSCCTCZ-UHFFFAOYSA-N |
SMILES |
CC(=O)NCCCNC(=O)C1=NC=CN=C1 |
Canonical SMILES |
CC(=O)NCCCNC(=O)C1=NC=CN=C1 |
Origin of Product |
United States |
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